3-Ethyl-4-methoxybenzonitrile
Cat. No. B8610010
M. Wt: 161.20 g/mol
InChI Key: KKJUMBKEXLFQHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08399494B2
Procedure details
To a solution of 3-bromo-4-methoxybenzonitrile (8-1, 0.3 g, 1.42 mmol) in DMF (14 mL) was added tetraethyl tin (0.56 mL, 2.83 mmol), bis-tri-t-butylphosphine palladium (0.072 g, 0.141 mmol), and lithium chloride (0.18 g, 4.24 mmol) and the system was heated to 135° C. for 30 minutes in a microwave reactor. The mixture was partitioned between saturated NaHCO3 and EtOAc. The organic phase was washed with brine, dried over Na2SO4, filtered and concentrated. The crude material was purified by gradient elution on silica gel (0 to 10% EtOAc in hexanes) to yield the desired product (8-2) as a clear oil. ESI+ MS [M+H]+ C10H11NO: 162.1 found, 162.2 required.
[Compound]
Name
bis-tri-t-butylphosphine palladium
Quantity
0.072 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[O:10][CH3:11])[C:5]#[N:6].[CH2:12]([Sn](CC)(CC)CC)[CH3:13].[Cl-].[Li+]>CN(C=O)C>[CH2:12]([C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[O:10][CH3:11])[C:5]#[N:6])[CH3:13] |f:2.3|
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Inputs
Step One
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Name
|
|
|
Quantity
|
0.3 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=C(C#N)C=CC1OC
|
|
Name
|
|
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Quantity
|
0.56 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)[Sn](CC)(CC)CC
|
[Compound]
|
Name
|
bis-tri-t-butylphosphine palladium
|
|
Quantity
|
0.072 g
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
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Quantity
|
0.18 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[Li+]
|
|
Name
|
|
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Quantity
|
14 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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135 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The mixture was partitioned between saturated NaHCO3 and EtOAc
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WASH
|
Type
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WASH
|
|
Details
|
The organic phase was washed with brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude material was purified by gradient elution on silica gel (0 to 10% EtOAc in hexanes)
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C(C)C=1C=C(C#N)C=CC1OC
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
